Cas no 1628430-28-3 (1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 1628430-28-3
• MF: C₁₆H₂₁F₂NO₃
• MW: 313.339651823044
• CID: 4609762
• PubChem ID: 57438800
• Update Time: 2025-07-20

1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid,4-(2,3-difluorophenyl)-4-hydroxy...
• tert-butyl4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate
• OZOVTNVWVJIKID-UHFFFAOYSA-N
• CS-B0985
• tert-butyl-4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate
• SCHEMBL3766313
• 1628430-28-3
• D77230

• Inchi： 1S/C16H21F2NO3/c1-15(2,3)22-14(20)19-9-7-16(21,8-10-19)11-5-4-6-12(17)13(11)18/h4-6,21H,7-10H2,1-3H3
• InChI Key： OZOVTNVWVJIKID-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=CC(F)=C2F)(O)CC1

Computed Properties

• Exact Mass: 313.14894986g/mol
• Monoisotopic Mass: 313.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester (CAS No. 1628430-28-3)

The compound 1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester (CAS No. 1628430-28-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This ester derivative, characterized by its piperidine core and difluorophenyl substitution, has garnered attention due to its unique structural features and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key structural highlights of this compound is the presence of a 4-hydroxy group and a 1,1-dimethylethyl ester moiety, which contribute to its stability and bioavailability. The 2,3-difluorophenyl ring enhances its lipophilicity, making it a candidate for crossing the blood-brain barrier—a critical factor in CNS drug design. Recent studies have linked similar structures to G-protein-coupled receptor (GPCR) modulation, a hot topic in modern pharmacology due to its implications in treating neurological disorders.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its environmental footprint. Researchers are investigating catalytic methods to optimize its production, reducing waste and energy consumption. This aligns with the growing demand for eco-friendly synthetic routes in the chemical industry, a trend frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in precursor synthesis for advanced materials. Its piperidine scaffold is a common motif in ligand design for metal-organic frameworks (MOFs), which are pivotal in gas storage and catalysis. This versatility makes CAS No. 1628430-28-3 a valuable subject for interdisciplinary research.

From an analytical perspective, the compound's chromatographic behavior and spectroscopic properties have been documented to aid in quality control and regulatory compliance. Techniques like HPLC and NMR are commonly employed to characterize its purity and stability, addressing the pharmaceutical industry's stringent requirements.

In summary, 1-Piperidinecarboxylic acid, 4-(2,3-difluorophenyl)-4-hydroxy-, 1,1-dimethylethyl ester represents a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its structural complexity and functional diversity continue to inspire innovative research, making it a noteworthy candidate for future scientific breakthroughs.